Cas no 1428372-50-2 (1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea)

• Product Name: 1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea
• CAS No: 1428372-50-2
• MF: C₁₅H₁₇FN₂O₃
• MW: 292.305487394333
• CID: 6378066
• PubChem ID: 71804500
• Update Time: 2025-05-20

1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea
• Urea, N-[(4-fluorophenyl)methyl]-N'-[3-(3-furanyl)-3-hydroxypropyl]-
• 1428372-50-2
• 1-[(4-FLUOROPHENYL)METHYL]-3-[3-(FURAN-3-YL)-3-HYDROXYPROPYL]UREA
• F6416-8408
• 1-(4-fluorobenzyl)-3-(3-(furan-3-yl)-3-hydroxypropyl)urea
• AKOS024556738

• Inchi： 1S/C15H17FN2O3/c16-13-3-1-11(2-4-13)9-18-15(20)17-7-5-14(19)12-6-8-21-10-12/h1-4,6,8,10,14,19H,5,7,9H2,(H2,17,18,20)
• InChI Key： ZVFZAGBKERTOFL-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(F)C=C1)C(NCCC(C1C=COC=1)O)=O

Computed Properties

• Exact Mass: 292.12232057g/mol
• Monoisotopic Mass: 292.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 430.9±38.0 °C(Predicted)
• pka: 13.75±0.46(Predicted)

Additional information on 1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea

Introduction to 1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea (CAS No. 1428372-50-2)

1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1428372-50-2, represents a novel chemical entity with a unique structural framework that includes a fluorophenyl moiety, a hydroxypropyl side chain, and an urea functional group. The presence of these specific structural features makes it a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting complex biological pathways.

The fluorophenyl substituent is a key feature that contributes to the compound's potential pharmacological activity. Fluoroaromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. In recent years, the strategic incorporation of fluorine atoms into drug molecules has been extensively studied, leading to the development of several blockbuster drugs that have demonstrated superior efficacy and safety profiles. The 4-fluorophenyl group in this compound may play a critical role in modulating its interactions with biological receptors, potentially enhancing its therapeutic potential.

The hydroxypropyl side chain adds another layer of complexity to the molecular structure of this compound. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can significantly influence the compound's solubility, bioavailability, and binding affinity. The presence of a hydroxyl group in the propyl chain may enhance the compound's ability to interact with hydrophilic regions of biological targets, thereby improving its overall pharmacological activity. Additionally, hydroxyl-containing compounds have been extensively studied for their potential role in modulating enzyme activity and receptor binding.

The urea functional group is another critical component of this compound that warrants detailed discussion. Urea derivatives are well-documented scaffolds in medicinal chemistry, known for their ability to form hydrogen bonds and exhibit diverse biological activities. The urea moiety in this compound may serve as a key interaction point with biological targets, facilitating the development of potent and selective inhibitors or agonists. Recent studies have highlighted the importance of urea-based scaffolds in the design of small-molecule drugs targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of novel compounds with unprecedented accuracy. The structural features of 1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea, including the fluorophenyl, hydroxypropyl, and urea moieties, can be systematically analyzed to predict its interactions with biological targets such as enzymes and receptors. These computational approaches have been instrumental in identifying lead compounds for further experimental validation.

In addition to computational studies, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the three-dimensional structure of this compound and its complexes with biological targets. These structural insights provide valuable information for optimizing the compound's pharmacological properties and improving its therapeutic efficacy. For instance, understanding the precise orientation of the fluorophenyl, hydroxypropyl, and urea groups within the binding pocket of a target protein can guide modifications that enhance binding affinity and selectivity.

The potential applications of 1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea extend across multiple therapeutic areas due to its versatile structural framework. In oncology research, for example, fluorinated aromatic compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The presence of both a fluorophenyl moiety and a urea functional group suggests that this compound may exhibit inhibitory activity against various oncogenic pathways. Preclinical studies are currently underway to evaluate its efficacy in tumor models and identify potential mechanisms of action.

In addition to oncology, this compound may also find applications in treating inflammatory diseases. Hydroxyl-containing molecules are known to modulate inflammatory pathways by interacting with signaling molecules such as cytokines and chemokines. The structural features of this compound could enable it to interfere with inflammatory cascades at multiple levels, providing a multifaceted approach to managing inflammation.

The synthesis of 1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to construct such complex molecules. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and protecting group strategies, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Quality control and analytical characterization are critical steps in ensuring the identity and purity of pharmaceutical-grade compounds like this one. Techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and NMR spectroscopy are routinely used to confirm the chemical structure and assess impurity profiles. These analytical methods provide essential data for regulatory submissions and ensure that the final product meets stringent pharmaceutical standards.

The development pipeline for novel drug candidates often involves rigorous preclinical testing before human clinical trials can commence. Preclinical studies typically include toxicity assessments, pharmacokinetic evaluations, and preliminary efficacy studies using cell-based assays or animal models. The structural features of this compound make it an attractive candidate for these studies due to its potential interactions with biological targets identified through computational modeling.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(4-fluorophenyl)methyl-3-3-(furan-3-yl)-3-hydroxypropylurea will play an increasingly important role in drug discovery efforts. The unique combination of structural elements—such as the fluorophenyl, hydroxypropyl, and urea moieties—provides a rich foundation for further chemical optimization aimed at improving therapeutic outcomes. Future studies will likely focus on exploring analogs with modified substitution patterns or additional functional groups designed to enhance specific pharmacological properties.

In conclusion,1-(4-fluorophenyl)methyl-3-3-(furan-3-y l)-3-hydroxyprop ylurea (CAS No. 1428372-50-2) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features—particularly the presence of a fluorophen yl, hydro xyprop yl,and * urea*group—make it an attractive candidate for further exploration across multiple therapeutic areas。With continued advancements i n synthetic chemist ry、computational modeling、and preclinical testing，this compoun d holds great promise f or contributing t o future medical breakthroughs。